Cas no 58415-37-5 (Benzamide, N-(4-morpholinylthioxomethyl)-4-nitro-)

• Product Name: Benzamide, N-(4-morpholinylthioxomethyl)-4-nitro-
• CAS No: 58415-37-5
• MF: C₁₂H₁₃N₃O₄S
• MW: 295.314321279526
• CID: 4049783
• PubChem ID: 763764
• Update Time: 2025-05-25

Benzamide, N-(4-morpholinylthioxomethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(4-morpholinylthioxomethyl)-4-nitro-
• N-(morpholine-4-carbonothioyl)-4-nitrobenzamide
• SMR000255970
• Z56064823
• MLS000389696
• AKOS001019763
• 58415-37-5
• N-[(morpholin-4-yl)carbonothioyl]-4-nitrobenzamide
• CHEMBL1389495
• F0348-1806
• N-(morpholine-4-carbothioyl)-4-nitrobenzamide
• N-(MORPHOLINE-4-CARBOTHIOYL)-4-NITRO-BENZAMIDE

• Inchi： 1S/C12H13N3O4S/c16-11(9-1-3-10(4-2-9)15(17)18)13-12(20)14-5-7-19-8-6-14/h1-4H,5-8H2,(H,13,16,20)
• InChI Key： KBQNYCRXGJDAIJ-UHFFFAOYSA-N
• SMILES： C(NC(N1CCOCC1)=S)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 295.06267708Da
• Monoisotopic Mass: 295.06267708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzamide, N-(4-morpholinylthioxomethyl)-4-nitro-

Benzamide, N-(4-Morpholinylthioxomethyl)-4-Nitro-

Benzamide, N-(4-Morpholinylthioxomethyl)-4-Nitro- (CAS No. 58415-37-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzamide moiety with a 4-morpholinylthioxomethyl group and a nitro substituent. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

The benzamide core of this compound serves as a versatile platform for further chemical modifications. Benzamides are widely used in drug design due to their ability to interact with various biological targets, such as enzymes and receptors. The presence of the 4-morpholinylthioxomethyl group introduces additional complexity to the molecule, enhancing its potential for binding to specific protein pockets or exhibiting unique pharmacokinetic profiles. Morpholine derivatives are known for their stability and ability to form hydrogen bonds, which are crucial for drug-receptor interactions.

One of the most notable features of this compound is the nitro group attached at the para position of the benzene ring. Nitro groups are electron-withdrawing substituents that can significantly influence the electronic properties of aromatic compounds. In this case, the nitro group not only alters the electronic environment of the benzamide but also contributes to the compound's reactivity and selectivity in various chemical reactions. Recent studies have highlighted the importance of nitro-substituted benzamides in anti-inflammatory and anti-cancer drug development.

Recent advancements in synthetic chemistry have enabled more efficient methods for the preparation of Benzamide, N-(4-Morpholinylthioxomethyl)-4-Nitro-. Traditional synthesis routes often involved multi-step processes with low yields, but modern techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have improved both yield and purity. These innovations have made it easier for researchers to explore the biological activities of this compound on a larger scale.

In terms of biological activity, Benzamide, N-(4-Morpholinylthioxomethyl)-4-Nitro- has shown promising results in preclinical studies. Research indicates that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a potential candidate for cancer therapy.

The morpholinylthioxomethyl group plays a critical role in these biological activities by enhancing solubility and bioavailability. This group also contributes to the compound's ability to penetrate cellular membranes, which is essential for its pharmacological effects. Recent studies have explored the use of this compound in combination with other drugs to enhance therapeutic efficacy while minimizing side effects.

Another area of interest is the potential application of Benzamide, N-(4-Morpholinylthioxomethyl)-4-Nitro- in neurodegenerative diseases. Its ability to cross the blood-brain barrier suggests that it could be developed into a drug for treating conditions such as Alzheimer's disease or Parkinson's disease. However, further research is needed to fully understand its mechanisms of action and safety profile.

From a structural standpoint, Benzamide, N-(4-Morpholinylthioxomethyl)-4-Nitro- exhibits a high degree of stereochemical complexity due to the presence of multiple chiral centers within its structure. This complexity poses challenges in terms of synthesis but also offers opportunities for developing enantiomerically pure compounds with enhanced therapeutic properties.

Recent advancements in computational chemistry have provided new insights into the molecular interactions of Benzamide, N-(4-Morpholinylthioxomethyl)-4-Nitro- with biological targets. Molecular docking studies have revealed that this compound binds effectively to several key proteins involved in inflammation and cancer progression. These findings underscore its potential as a lead compound for drug development.

In conclusion, Benzamide, N-(4-Morpholinylthioxomethyl)-4-Nitro- (CAS No. 58415-37-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry. Its unique structure combines functional groups that confer both chemical stability and biological activity, making it an attractive target for further research and development.